Cas no 1807916-83-1 (2-Piperidinone, 5-amino-6-(1-methyl-1H-pyrazol-5-yl)-, (5R,6R)-)

• Product Name: 2-Piperidinone, 5-amino-6-(1-methyl-1H-pyrazol-5-yl)-, (5R,6R)-
• CAS No: 1807916-83-1
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• MDL: MFCD29907169
• CID: 5245358
• PubChem ID: 119031223
• Update Time: 2025-07-17

2-Piperidinone, 5-amino-6-(1-methyl-1H-pyrazol-5-yl)-, (5R,6R)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 5-amino-6-(1-methyl-1H-pyrazol-5-yl)-, (5R,6R)-

• MDL： MFCD29907169
• Inchi： 1S/C9H14N4O/c1-13-7(4-5-11-13)9-6(10)2-3-8(14)12-9/h4-6,9H,2-3,10H2,1H3,(H,12,14)/t6-,9-/m1/s1
• InChI Key： ILJMTLNANLVYOF-HZGVNTEJSA-N
• SMILES： N1[C@@H](C2N(C)N=CC=2)[C@H](N)CCC1=O

Additional information on 2-Piperidinone, 5-amino-6-(1-methyl-1H-pyrazol-5-yl)-, (5R,6R)-

2-Piperidinone, 5-amino-6-(1-methyl-1H-pyrazol-5-yl)-, (5R,6R)- (CAS No. 1807916-83-1): A Comprehensive Overview

2-Piperidinone, 5-amino-6-(1-methyl-1H-pyrazol-5-yl)-, (5R,6R)- (CAS No. 1807916-83-1) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidinones and features a unique structural arrangement that includes an amino group and a 1-methyl-1H-pyrazol-5-yl substituent. The (5R,6R) configuration imparts specific stereochemical properties that are crucial for its biological activity.

The (5R,6R)-2-piperidinone derivative has been extensively studied for its role in modulating various biological pathways. Recent research has highlighted its potential as a lead compound in the development of novel drugs targeting neurological disorders, cancer, and inflammatory conditions. The compound's ability to interact with specific receptors and enzymes makes it a valuable candidate for further investigation.

In the context of neurological disorders, (5R,6R)-2-piperidinone has shown promise in preclinical studies. Research published in the *Journal of Medicinal Chemistry* demonstrated that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects. Specifically, it has been shown to reduce oxidative stress and inhibit apoptosis in neuronal cells, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Furthermore, (5R,6R)-2-piperidinone has been explored for its anti-cancer properties. Studies have indicated that this compound can selectively target cancer cells by disrupting cell cycle progression and inducing apoptosis. A notable study published in *Cancer Research* reported that (5R,6R)-2-piperidinone exhibits potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its therapeutic potential, (5R,6R)-2-piperidinone has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that (5R,6R)-2-piperidinone can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The synthesis of (5R,6R)-2-piperidinone involves a series of well-defined chemical reactions that ensure high stereoselectivity and yield. One common synthetic route involves the use of chiral auxiliaries or catalysts to control the stereochemistry during key steps such as ring formation and functional group introduction. Recent advancements in asymmetric synthesis have further optimized these processes, making it more feasible to produce large quantities of this compound for clinical trials.

Clinical trials evaluating the safety and efficacy of (5R,6R)-2-piperidinone are currently underway. Early phase I trials have demonstrated favorable pharmacokinetic properties and a favorable safety profile in healthy volunteers. These results have paved the way for more advanced clinical studies to assess the compound's therapeutic potential in specific patient populations.

In conclusion, 2-Piperidinone, 5-amino-6-(1-methyl-1H-pyrazol-5-yl)-, (5R,6R)- (CAS No. 1807916-83-1) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing treatments for various diseases.